Levobupivacaine hydrochloride

• CAS No.: 27262-48-2
• Product Name: Levobupivacaine hydrochloride
• Molecular Formula: C18H29N2OCl
• Molecular Weight: 324.9 g/mol
• IUPAC Name: (2S)-1-butyl-N-(2,6-dimethylphenyl)piperidine-2-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C18H28N2O.ClH/c1-4-5-12-20-13-7-6-11-16(20)18(21)19-17-14(2)9-8-10-15(17)3;/h8-10,16H,4-7,11-13H2,1-3H3,(H,19,21);1H/t16-;/m0./s1
• Standard InChIKey: SIEYLFHKZGLBNX-NTISSMGPSA-N
• Isomeric SMILES: CCCCN1CCCC[C@H]1C(=O)NC2=C(C=CC=C2C)C.Cl
• Canonical SMILES: CCCCN1CCCCC1C(=O)NC2=C(C=CC=C2C)C.Cl
• Appearance: White to Off-White Solid
• Melting Point: >248°C
• Description: Levobupivacaine Hydrochloride is the hydrochloride salt of levobupivacaine, an amide derivative with anesthetic property. Levobupivacaine reversibly binds voltage-gated sodium channels to modulate ionic flux and prevent the initiation and transmission of nerve impulses (stabilizing neuronal membrane), thereby resulting in analgesia and anesthesia. In comparison with racemic bupivacaine, levobupivacaine is associated with less vasodilation and has a longer duration of action.; Levobupivacaine hydrochloride (anhydrous) is the monohydrochloride salt of levobupivacaine. It has a role as a local anaesthetic, an adrenergic antagonist, an amphiphile, an EC 3.1.1.8 (cholinesterase) inhibitor and an EC 3.6.3.8 (Ca(2+)-transporting ATPase) inhibitor. It contains a levobupivacaine(1+). It is an enantiomer of a dextrobupivacaine hydrochloride (anhydrous).; S-enantiomer of bupivacaine that is used as a local anesthetic and for regional nerve blocks, including EPIDURAL ANESTHESIA.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (2S)-1-Butyl-N-(2,6-dimethylphenyl)-2-piperidinecarboxamide Monohydrochloride; (S)-1-Butyl-N-(2,6-dimethylphenyl)-2-piperidinecarboxamide Monohydrochloride; (-)-1-Butyl-2',6'-pipecoloxylidide Monohydrochloride; (-)-Bupivacaine Monohydrochloride; (S)-(-)-Bupiv
• PubChem Compound: 117965
• Last Modified: Nov 11 2021